Cas no 714941-61-4 (2-4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol)

• Product Name: 2-4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol
• CAS No: 714941-61-4
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 5419184
• Update Time: 2025-07-16

2-4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl)-5-((2-methylallyl)oxy)phenol
• Phenol, 2-[4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl]-5-[(2-methyl-2-propen-1-yl)oxy]-
• 2-4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

• Inchi： 1S/C21H22N2O4/c1-4-25-18-7-5-6-8-19(18)27-20-12-22-23-21(20)16-10-9-15(11-17(16)24)26-13-14(2)3/h5-12,24H,2,4,13H2,1,3H3,(H,22,23)
• InChI Key： XRGFFJRDKKCRPQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC(C)=C)=CC=C1C1C(OC2=CC=CC=C2OCC)=CNN=1

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 560.0±50.0 °C(Predicted)
• pka: 7.91±0.35(Predicted)

Additional information on 2-4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

Introduction to 2-4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol and Its Significance in Modern Chemical Research

The compound with the CAS number 714941-61-4 represents a fascinating molecule that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 2-4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol, is a complex organic molecule with a rich structural framework that suggests potential applications in various therapeutic areas. Its molecular structure, characterized by multiple aromatic rings and functional groups, makes it a subject of interest for researchers exploring novel pharmacophores and bioactive scaffolds.

One of the most striking features of this compound is its dual connectivity through the pyrazole and phenoxy moieties. The presence of these functional groups not only contributes to its unique chemical properties but also opens up possibilities for interactions with biological targets. The pyrazole ring is particularly well-known for its role as a heterocyclic scaffold in numerous bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. In contrast, the phenoxy group is often found in agrochemicals and pharmaceuticals due to its ability to enhance solubility and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of polyphenolic compounds, which are known for their antioxidant, anti-inflammatory, and antimicrobial properties. The compound in question (CAS no 714941-61-4) exhibits characteristics that align well with this trend. Specifically, the combination of the ethoxyphenoxy, pyrazol, and allyloxyphenol groups suggests potential bioactivity across multiple pathways. This has prompted researchers to investigate its interactions with enzymes and receptors relevant to diseases such as cancer, neurodegeneration, and metabolic disorders.

In the realm of medicinal chemistry, the structural diversity offered by compounds like this one is invaluable. The presence of multiple chiral centers and flexible linker systems allows for extensive structural modifications, enabling the optimization of pharmacokinetic profiles and target engagement. For instance, derivatives of this compound have been explored for their ability to modulate kinases and other enzymes implicated in signal transduction pathways. Such studies are crucial for developing next-generation therapeutics that offer improved efficacy and reduced side effects.

The synthesis of 2-4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions, palladium-mediated transformations, and enzymatic resolutions have enabled chemists to access intricate structures with high precision. These advancements not only streamline the synthesis process but also enhance the scalability of producing such compounds for further research.

From a computational chemistry perspective, the study of this compound has provided valuable insights into molecular interactions. Molecular docking simulations have been employed to predict how this molecule might bind to biological targets such as protein kinases or transcription factors. These simulations have revealed potential binding modes that could explain its observed bioactivity in preliminary assays. Furthermore, quantum mechanical calculations have been used to elucidate electronic properties that might influence its reactivity and stability.

The pharmacological evaluation of derivatives derived from CAS no 714941-61-4 has shown promising results in preclinical studies. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation. Additionally, their antioxidant properties have been linked to potential benefits in neuroprotective therapies. These findings underscore the importance of continued research into this class of compounds and their derivatives.

In conclusion, 2-4-(2-ethoxyphenoxy)-1H-pyrazol-3-yl-5-(2-methylprop-2-en-1-yl)oxyphenol represents a compelling subject of study in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with diverse applications. As research progresses, further exploration into its synthetic pathways, bioactivity profiles, and mechanistic insights will undoubtedly contribute to advancements in drug discovery and development.